Cas no 2172374-84-2 ({8,8-dimethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonyl chloride)

• Product Name: {8,8-dimethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonyl chloride
• CAS No: 2172374-84-2
• MF: C₁₃H₂₁ClO₄S
• MW: 308.821442365646
• CID: 5993274
• PubChem ID: 165501716
• Update Time: 2025-07-08

{8,8-dimethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {8,8-dimethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonyl chloride
• {8,8-dimethyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl}methanesulfonyl chloride
• 2172374-84-2
• EN300-1479146

• Inchi： 1S/C13H21ClO4S/c1-12(2)4-3-5-13(7-6-12)8-11(15)18-10(13)9-19(14,16)17/h10H,3-9H2,1-2H3
• InChI Key： ZOHMJKWGAKRHNI-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CC(=O)O1)CCCC(C)(C)CC2)(=O)=O

Computed Properties

• Exact Mass: 308.0849080g/mol
• Monoisotopic Mass: 308.0849080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.8Ų

Additional information on {8,8-dimethyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonyl chloride

Comprehensive Guide to 8,8-dimethyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl methanesulfonyl chloride (CAS No. 2172374-84-2)

8,8-dimethyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl methanesulfonyl chloride (CAS No. 2172374-84-2) is a specialized organic sulfonyl chloride derivative with a unique spirocyclic structure. This compound has gained significant attention in pharmaceutical and fine chemical research due to its versatile reactivity and potential applications in drug synthesis. The spiro[4.6]undecane core provides structural rigidity, while the methanesulfonyl chloride moiety offers excellent leaving group properties for nucleophilic substitution reactions.

Researchers are particularly interested in this compound's potential as a key intermediate for synthesizing bioactive molecules. The combination of its sterically hindered spirocyclic system and reactive sulfonyl chloride group makes it valuable for creating novel molecular architectures. Recent studies have explored its use in developing enzyme inhibitors and receptor modulators, especially in neurological and metabolic disorder research.

The synthesis of 8,8-dimethyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl methanesulfonyl chloride typically involves multi-step organic transformations. Starting from commercially available cyclohexanone derivatives, chemists employ spiroannulation strategies followed by careful introduction of the sulfonyl chloride functionality. The process requires precise control of reaction conditions to maintain the integrity of the sensitive spirocyclic system while achieving high yields of the final product.

In pharmaceutical applications, this compound serves as a valuable building block for medicinal chemistry. Its spirocyclic framework can impart improved metabolic stability to drug candidates, addressing one of the major challenges in modern drug discovery. The methanesulfonyl chloride group enables efficient coupling with various nucleophiles, facilitating rapid structure-activity relationship studies during lead optimization phases.

From a chemical perspective, the 8,8-dimethyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl methanesulfonyl chloride exhibits interesting stereoelectronic properties. The spiro junction creates significant steric constraints that influence both its reactivity and the three-dimensional orientation of functional groups. These characteristics make it particularly useful for designing conformationally restricted analogs of biologically active compounds.

The growing demand for complex heterocyclic compounds in drug discovery has increased interest in this chemical. Pharmaceutical companies are actively investigating its potential in developing next-generation therapeutics for conditions ranging from CNS disorders to metabolic diseases. The compound's ability to serve as a versatile synthetic handle while providing structural complexity makes it attractive for fragment-based drug design approaches.

Handling 8,8-dimethyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl methanesulfonyl chloride requires standard precautions for reactive sulfonyl chlorides. While not classified as hazardous under normal conditions, proper storage in anhydrous environments and use of appropriate personal protective equipment are recommended. The compound typically appears as a white to off-white crystalline solid with good stability when stored under inert atmosphere at low temperatures.

Analytical characterization of this compound involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The spirocyclic structure produces distinctive spectral features that aid in structural confirmation. Researchers often employ X-ray crystallography to fully elucidate the three-dimensional conformation of the molecule, particularly when developing it as a pharmaceutical intermediate.

The market for specialized spirocyclic compounds like 8,8-dimethyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl methanesulfonyl chloride continues to expand, driven by the pharmaceutical industry's need for novel molecular scaffolds. Custom synthesis providers and fine chemical manufacturers are scaling up production to meet research demand, while maintaining strict quality control standards for pharmaceutical applications.

Future research directions for this compound include exploring its use in click chemistry applications, development of targeted drug delivery systems, and creation of molecular probes for biological studies. Its unique structural features position it as a valuable tool for advancing multiple areas of chemical and pharmaceutical research in the coming years.